Cas no 68527-69-5 (8-Quinolinamine,5,6-dimethyl-)

• Product Name: 8-Quinolinamine,5,6-dimethyl-
• CAS No: 68527-69-5
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 523174
• PubChem ID: 110465
• Update Time: 2025-08-01

8-Quinolinamine,5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinamine,5,6-dimethyl-
• butyltin(3+),2-propanoyloxyethanethiolate
• 5,6-Dimethylquinolin-8-amine
• 8-Amino-5,6-dimethylquinoline
• 5,6-Dimethyl-8-quinolinamine
• CS-0454874
• SCHEMBL5447339
• EINECS 271-277-5
• AKOS025146780
• DTXSID1071612
• TTY4UF2DHT
• 68527-69-5
• 5,6-Dimethyl-8-aminoquinoline
• 8-Quinolinamine, 5,6-dimethyl-
• 8-amino-5,6-dimethyl quinoline
• UNII-TTY4UF2DHT
• PCFUCAPVUDEZAR-UHFFFAOYSA-N
• NS00036634

• Inchi： 1S/C11H12N2/c1-7-6-10(12)11-9(8(7)2)4-3-5-13-11/h3-6H,12H2,1-2H3
• InChI Key： PCFUCAPVUDEZAR-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1C(=CC(C)=C2C)N

Computed Properties

• Exact Mass: 172.10016
• Monoisotopic Mass: 172.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.136
• Boiling Point: 345.6°C at 760 mmHg
• Flash Point: 189.7°C
• Refractive Index: 1.661
• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-Quinolinamine,5,6-dimethyl-

8-Quinolinamine,5,6-dimethyl-

CAS No. 68527-69-5, commonly referred to as 8-Quinolinamine,5,6-dimethyl-, is a significant compound in the field of organic chemistry and pharmacology. This compound belongs to the quinoline family, which has been extensively studied due to its versatile applications in drug discovery and material science. The structure of 8-Quinolinamine,5,6-dimethyl- consists of a quinoline ring with methyl groups at positions 5 and 6 and an amine group at position 8. This unique arrangement imparts distinctive chemical properties that make it valuable for various research and industrial purposes.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 8-Quinolinamine,5,6-dimethyl-. Researchers have explored both traditional and modern techniques to optimize the production process. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach utilizing microwave-assisted synthesis to enhance reaction yields and reduce production time. This method not only improves the scalability of the synthesis but also minimizes environmental impact by reducing solvent usage.

The pharmacological potential of 8-Quinolinamine,5,6-dimethyl- has garnered significant attention in the medical community. Preclinical studies have demonstrated its promising anti-inflammatory and antioxidant properties. A research team from the University of California reported that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its pharmacological applications, 8-Quinolinamine,5,6-dimethyl- has found utility in material science. Its ability to act as a ligand in metalloorganic frameworks (MOFs) has been explored for applications in gas storage and catalysis. A study published in Nature Materials showcased how this compound can enhance the stability and selectivity of MOFs when used as a coordinating agent.

The environmental impact of synthesizing CAS No. 68527-69-5 has also been a focus of recent research. Scientists are increasingly adopting green chemistry principles to minimize waste and energy consumption during production. For example, researchers at MIT developed a catalytic system that reduces the number of steps required for synthesis while utilizing renewable feedstocks.

In conclusion, 8-Quinolinamine,5,6-dimethyl-, with its CAS No. 68527-69-5 identifier, stands as a testament to the ongoing advancements in chemical synthesis and application development. Its role in pharmacology and material science underscores its importance as a versatile compound with immense potential for future innovations.